MDM-2/p53 MDM2 Inhibitor
  • Alrizomadlin
    Alrizomadlin
    • Cat. No.:
    • B605068
    • CAS No.:
    • 1818393-16-6
    • Molecular Formula:
    • C34H38Cl2FN3O4
    • Molecular Weight:
    • 642.6 g/mol
    Description
    Alrizomadlin is a novel MDM2 inhibitor that blocks the interaction of MDM2 and p53. It is being investigated in cancers.
    Alrizomadlin is an orally available inhibitor of human homolog of double minute 2 (HDM2...
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  • SAR405838
    SAR405838
    • Cat. No.:
    • B609028
    • CAS No.:
    • 1303607-60-4
    • Molecular Formula:
    • C29H34Cl2FN3O3
    • Molecular Weight:
    • 562.5 g/mol
    Description
    SAR-405838 is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
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  • USP7-IN-2
    USP7-IN-2
    • Cat. No.:
    • B611604
    • CAS No.:
    • Molecular Formula:
    • C29H34N6O3
    • Molecular Weight:
    • 514.6 g/mol
    Description
    USP7-IN-4 is a highly potent and selective allosteric USP7 inhibitor.
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  • BH3I-1
    BH3I-1
    • Cat. No.:
    • B1666946
    • CAS No.:
    • 300817-68-9
    • Molecular Formula:
    • C15H14BrNO3S2
    • Molecular Weight:
    • 400.3 g/mol
    Description
    The family of Bcl-2 proteins plays pivotal roles in either promoting or preventing apoptosis. Bcl-2 family members contain one or more of four characteristic Bcl-2 homology (BH) domains, which are crucial for fu...
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  • RDR03871
    RDR03871
    • Cat. No.:
    • B1679239
    • CAS No.:
    • 286008-51-3
    • Molecular Formula:
    • C18H16ClF3N6
    • Molecular Weight:
    • 408.8 g/mol
    Description
    RDR03871 is an MDM2 inhibitor. Inactivation of the tumor suppressor p53 and/or overexpression of the oncogene MDM2 frequently occur in human cancers, and are associated with poor prognosis, advanced forms of the...
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  • PROTAC MDM2 Degrader-2
    PROTAC MDM2 Degrader-2
    • Cat. No.:
    • B2424454
    • CAS No.:
    • Molecular Formula:
    • C70H76Cl4N10O12
    • Molecular Weight:
    • 1391.2 g/mol
    Description
    PROTAC MDM2 Degrader-2 is a useful research compound. Its molecular formula is C70H76Cl4N10O12 and its molecular weight is 1391.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PROTAC MDM2 ...
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  • SJ-172550
    SJ-172550
    • Cat. No.:
    • B7775890
    • CAS No.:
    • Molecular Formula:
    • C22H21ClN2O5
    • Molecular Weight:
    • 428.9 g/mol
    Description
    2-[2-chloro-6-ethoxy-4-[(3-methyl-5-oxo-1-phenyl-4-pyrazolylidene)methyl]phenoxy]acetic acid methyl ester is a monocarboxylic acid.
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  • RO8994
    RO8994
    • Cat. No.:
    • B10796940
    • CAS No.:
    • Molecular Formula:
    • C31H31Cl2FN4O4
    • Molecular Weight:
    • 613.5 g/mol
    Description
    RO8994 is a useful research compound. Its molecular formula is C31H31Cl2FN4O4 and its molecular weight is 613.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality RO8994 suitable for many resea...
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  • Brigimadlin
    Brigimadlin
    • Cat. No.:
    • B10856465
    • CAS No.:
    • 2095116-40-6
    • Molecular Formula:
    • C31H25Cl2FN4O3
    • Molecular Weight:
    • 591.5 g/mol
    Description
    Brigimadlin is an orally available inhibitor of murine double minute 2 (MDM2), with potential antineoplastic activity. Upon oral administration, brigimadlin binds to MDM2 protein and prevents its binding to the ...
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  • HLI373
    HLI373
    • Cat. No.:
    • B15562641
    • CAS No.:
    • Molecular Formula:
    • C18H23N5O2
    • Molecular Weight:
    • 341.4 g/mol
    Description
    5-[3-(dimethylamino)propylamino]-3,10-dimethylpyrimido[4,5-b]quinoline-2,4-dione is an aminoquinoline.
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